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Compound of Interest

Compound Name: Quinazolin-6-amine

Cat. No.: B110992 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Quinazolin-6-amine, tailored for researchers, scientists, and

professionals in drug development. Adherence to these guidelines is critical for ensuring

laboratory safety and regulatory compliance.

Chemical and Physical Properties
A summary of key quantitative data for Quinazolin-6-amine is presented below for easy

reference.

Property Value

Molecular Formula C₈H₇N₃

Molecular Weight 145.16 g/mol

Melting Point/Range 45 - 48 °C / 113 - 118.4 °F

Boiling Point/Range 243 °C / 469.4 °F @ 772.50 mmHg

Flash Point 106 °C / 222.8 °F

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Quinazolin-6-amine
to minimize exposure and ensure personal safety.
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PPE Category Specifications and Requirements

Eye/Face Protection

Wear tightly fitting safety goggles or a face

shield conforming to EN 166 (EU) or NIOSH

(US) standards.[1]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

must be worn and inspected before use.[2][3]

Wear a lab coat or fire/flame resistant and

impervious clothing to ensure full skin coverage.

[1][2][3]

Respiratory Protection

Handle only in a well-ventilated area, preferably

within a chemical fume hood.[2][3] If dusts or

aerosols may be generated, or if exposure limits

are exceeded, a full-face respirator should be

used.[1][2][3]

Standard Operating Procedure for Safe Handling
Follow this step-by-step guide for the safe handling of Quinazolin-6-amine from receipt to

disposal.

1. Preparation and Engineering Controls:

Ensure a well-ventilated workspace, preferably a certified chemical fume hood.[2][3]

Verify that an eyewash station and safety shower are readily accessible.

Prepare all necessary equipment and reagents before handling the compound.

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.

Wear the appropriate chemical-resistant gloves.[2]

Don tightly fitting safety goggles and, if necessary, a face shield.[1]
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If working outside a fume hood or if aerosolization is possible, wear a respirator.[1][2]

3. Handling the Compound:

Avoid the formation of dust and aerosols.[2][4]

Use non-sparking tools to prevent ignition.[2]

Avoid contact with skin and eyes.[2][4]

Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]

[2]

4. Spill Management:

In case of a spill, evacuate non-essential personnel from the area.[2]

Ensure the area is well-ventilated.

Collect the spilled material using appropriate absorbent materials and place it in a sealed,

labeled hazardous waste container.[2][3]

Clean the spill area thoroughly.

Report the spill to the laboratory supervisor and environmental health and safety (EHS)

office.[3]

First Aid Measures
Immediate first aid is crucial in the event of exposure to Quinazolin-6-amine.
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[1][2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water.[2][5] Seek medical attention if irritation

persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Seek immediate

medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person.[2] Call a physician or

poison control center immediately.[2]

Disposal Plan
Proper disposal of Quinazolin-6-amine and its contaminated waste is essential to prevent

environmental contamination and comply with regulations.

Solid Waste: Collect solid Quinazolin-6-amine and any contaminated disposable items

(e.g., weighing paper, gloves) in a dedicated, sealed, and clearly labeled hazardous waste

container.[3]

Liquid Waste: Solutions containing Quinazolin-6-amine should be collected in a separate,

sealed, and clearly labeled hazardous waste container.[3] Do not mix with other solvent

waste streams unless permitted by your institution's EHS office.[3]

Labeling: All waste containers must be labeled as "Hazardous Waste" with the full chemical

name, "Quinazolin-6-amine".[3]
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Storage: Store waste containers in a designated, secure, and well-ventilated satellite

accumulation area, away from incompatible materials.[3]

Disposal: Arrange for waste pickup through your institution's EHS office.[3] Disposal must be

conducted through an approved hazardous waste disposal program.[3] The material may be

disposed of by a licensed chemical destruction plant or by controlled incineration with flue

gas scrubbing.[2] Do not dispose of this chemical down the drain or in standard laboratory

trash.[2][3]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Quinazolin-6-amine.
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Caption: Workflow for safe handling of Quinazolin-6-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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